Cas no 24866-17-9 (1,3-Isobenzofurandione, 4,7-bis(trifluoromethyl)-)

• Product name: 1,3-Isobenzofurandione, 4,7-bis(trifluoromethyl)-
• CAS No: 24866-17-9
• MF: C₁₀H₂O₃F₆
• MW: 284.11148
• CID: 1419063
• PubChem ID: 71357891

1,3-Isobenzofurandione, 4,7-bis(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 4,7-bis(trifluoromethyl)-
• 4,7-bis(trifluoromethyl)-2-benzofuran-1,3-dione
• DTXSID70781930
• 24866-17-9

• Inchi： InChI=1S/C10H2F6O3/c11-9(12,13)3-1-2-4(10(14,15)16)6-5(3)7(17)19-8(6)18/h1-2H
• InChI Key： DBQLAVWBGCCYCF-UHFFFAOYSA-N
• SMILES： C1=CC(=C2C(=C1C(F)(F)F)C(=O)OC2=O)C(F)(F)F

Computed Properties

• Exact Mass: 283.99076
• Monoisotopic Mass: 283.99081289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37